N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• IUPAC Name: N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C21H29N3O4/c1-3-27-18-14-15(12-13-17(18)26-2)21-23-20(28-24-21)11-7-10-19(25)22-16-8-5-4-6-9-16/h12-14,16H,3-11H2,1-2H3,(H,22,25)
• InChI Key: XIXYRMCAYKQJCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NOC(=N2)CCCC(=O)NC3CCCCC3)OC
• Molecular Formula: C21H29N3O4
• Molecular Weight: 387.5 g/mol

Description

Heterocyclic compounds, particularly those containing oxadiazole rings, are of significant interest in the field of medicinal chemistry due to their diverse biological activities. The synthesis and characterization of such compounds, including their structural, physical, and chemical properties, are crucial for understanding their potential applications and interactions.

Synthesis Analysis

The synthesis of oxadiazole derivatives typically involves multi-step reactions, starting from various organic acids transformed into esters, hydrazides, and subsequently, oxadiazole derivatives through cyclization reactions. Common reagents include DMF, sodium hydride, and hydrazine hydrate, underlining the complexity and specificity of synthetic routes (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

Molecular structure characterization often involves X-ray diffraction, NMR, IR, and mass spectral data. These techniques confirm the presence of oxadiazole rings and other structural features, revealing the conformational dynamics and structural integrity of synthesized compounds (Hoong-Kun Fun et al., 2010).

Chemical Reactions and Properties

Oxadiazole compounds participate in various chemical reactions, including nucleophilic substitution and cyclization, contributing to their versatile chemical properties. Their reactivity is often explored in the context of developing pharmacologically active molecules, demonstrating moderate activities against targets like lipoxygenase enzymes (Aziz‐ur‐Rehman et al., 2016).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structures, are directly influenced by the molecular conformation and substituents on the oxadiazole core. Studies using X-ray crystallography reveal detailed structural configurations, providing insights into the physical characteristics of these compounds (J. Li et al., 2017).

Chemical Properties Analysis

The chemical behavior of oxadiazole derivatives is significantly affected by their electronic structure and the nature of substituents. Their potential as bioactive molecules is often evaluated through in vitro assays, highlighting their reactivity and interaction with biological targets. The synthesis routes and functional group modifications play crucial roles in determining their chemical properties and potential applications (M. Nazir et al., 2018).

Future Directions

Future research on this compound could involve exploring its potential uses. For example, if it shows biological activity, it could be developed into a drug. Alternatively, if it has interesting chemical reactivity, it could be used as a building block in synthetic chemistry.